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Cat. No.: B15809195
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Ambroxol is a nitrosamine impurity that can form in ambroxol, a widely used
mucolytic agent.[1] Nitrosamines are classified as a "cohort of concern" due to their potential
genotoxic and carcinogenic properties.[2][3] Consequently, the presence of N-Nitroso
Ambroxol in pharmaceutical products is strictly monitored and controlled by regulatory
agencies to ensure patient safety. This technical guide provides a comprehensive overview of
the available toxicological data, relevant experimental protocols, and metabolic pathways
associated with N-Nitroso Ambroxol.

Chemical and Physical Properties
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Property Value Source
N-(2-Amino-3,5-
) dibromobenzyl)-N-((1r,4r)-4- ) )
Chemical Name ] Manasa Life Sciences
hydroxycyclohexyl)nitrous
amide
Molecular Formula C13H17Br2N302 Manasa Life Sciences
Molecular Weight 407.11 g/mol Manasa Life Sciences
CAS Number Not Available Manasa Life Sciences

Toxicological Data Summary

The primary toxicological concern for N-nitroso compounds is their potential for mutagenicity
and carcinogenicity.[3] Regulatory assessment, therefore, focuses heavily on genotoxicity.
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Endpoint

Result

Comments Source

Acceptable Intake (Al)

1500 ng/day

Established by the
European Medicines
Agency (EMA) and
the Health Sciences
Authority (HSA) of

Singapore. This limit

EMA, HSA

is based on a negative
bacterial reverse

mutation test.

Genotoxicity (in vitro)

Negative in Bacterial
Reverse Mutation

Assay (Ames Test)

The negative result in
this key assay for
mutagenicity is the
) J Y EMA
basis for the
established

Acceptable Intake.

Acute Toxicity (Oral,

Dermal, Inhalation)

No Data Available

As per the Material
Safety Data Sheet
(MSDS), specific
studies on acute

Cleanchem

toxicity have not been

reported.

Skin

Corrosion/Irritation

No Data Available

MSDS indicates a lack
of data for this Cleanchem

endpoint.

Serious Eye

Damage/Irritation

No Data Available

MSDS indicates a lack
of data for this Cleanchem

endpoint.

Germ Cell
Mutagenicity

No Data Available

Beyond the bacterial
reverse mutation
assay, further specific
Cleanchem
data on germ cell
mutagenicity is not

publicly available.
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Carcinogenicity

No Data Available

While N-nitroso
compounds as a class
are considered
potential carcinogens,
specific long-term
carcinogenicity
studies on N-Nitroso Cleanchem
Ambroxol are not

publicly available. The

focus of regulatory

control is on limiting

exposure based on

mutagenicity data.

Reproductive Toxicity

No Data Available

MSDS indicates a lack
of data for this Cleanchem

endpoint.

STOT-Single

Exposure

No Data Available

MSDS indicates a lack
of data for this Cleanchem

endpoint.

STOT-Repeated

Exposure

No Data Available

MSDS indicates a lack
of data for this Cleanchem

endpoint.

Experimental Protocols

The cornerstone for the toxicological assessment of N-Nitroso Ambroxol, as indicated by the

EMA, is the bacterial reverse mutation assay, also known as the Ames test. This assay is

performed following guidelines such as OECD 471 and is a key component of the ICH M7

guideline for the assessment and control of DNA reactive (mutagenic) impurities in

pharmaceuticals.[4][5][6]

Bacterial Reverse Mutation Assay (Ames Test) - OECD

471
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Objective: To assess the potential of N-Nitroso Ambroxol to induce gene mutations in
bacteria. A positive result indicates mutagenic potential.

Principle: The assay utilizes specific strains of Salmonella typhimurium and Escherichia coli
that are auxotrophic for an essential amino acid (e.qg., histidine for Salmonella). These strains
are unable to grow in a medium lacking this amino acid. The test substance is incubated with
the bacterial strains, and if it is a mutagen, it will cause a reverse mutation (reversion) that
restores the ability of the bacteria to synthesize the required amino acid, leading to the growth
of visible colonies.

Methodology:

e Test Strains: A minimum of five strains are typically used, including four strains of S.
typhimurium (TA98, TA100, TA1535, and TA1537 or TA97) and one strain of E. coli (WP2
uvrA) or S. typhimurium (TA102). This selection of strains allows for the detection of different
types of mutations, such as frameshift and base-pair substitutions.

o Metabolic Activation: Since many N-nitroso compounds are not directly mutagenic and
require metabolic activation to exert their genotoxic effects, the assay is conducted both with
and without a metabolic activation system. The most common system is a post-mitochondrial
fraction (S9 fraction) derived from the livers of rodents (e.g., rats or hamsters) pre-treated
with an enzyme-inducing agent.

e Procedure (Plate Incorporation Method):

o

The test substance at various concentrations, the bacterial tester strain, and, if required,
the S9 mix are combined in molten top agar.

o

This mixture is poured onto the surface of a minimal glucose agar plate.

[¢]

The plates are incubated at 37°C for 48-72 hours.

o

Following incubation, the number of revertant colonies on each plate is counted.

» Data Analysis: The mutagenic potential is evaluated by comparing the number of revertant
colonies in the test cultures to the number in the negative (solvent) control cultures. A
substance is generally considered mutagenic if it produces a dose-dependent increase in the
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number of revertants and/or a reproducible and significant positive response in at least one
tester strain.

Visualizations

Experimental Workflow: Bacterial Reverse Mutation
Assay
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Caption: Workflow for the Bacterial Reverse Mutation Assay (Ames Test).
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Signaling Pathway: Metabolic Activation of N-
Nitrosamines

Metabolic Activation

Cytochrome P450 Enzymes
(e.g., CYP2E1, CYP2A6)

Metabolism

N-Nitroso Compound
(e.g., N-Nitroso Ambroxol)

P> o-Hydroxylation

[Unstable a-Hydroxy Nitrosamine

'

[Spontaneous Decomposition

Genotoxicity

G Alkyldiazonium lon \ DNA

Electrophilic Intermediatey

Gene Mutation

Alkylation

Gotential for Carcinogenesis)

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15809195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Metabolic activation pathway of N-nitrosamines leading to genotoxicity.

Conclusion

The toxicological profile of N-Nitroso Ambroxol is primarily defined by its genotoxic potential,
which is the main focus of regulatory bodies. The established Acceptable Intake of 1500 ng/day
is based on a negative result in the bacterial reverse mutation assay, indicating that at this
level, the risk of mutagenicity is considered negligible. While data on other toxicological
endpoints are currently unavailable, the control of this impurity to the established Al is
considered protective of public health. This technical guide provides researchers and drug
development professionals with the core toxicological information and relevant methodologies
for the assessment of N-Nitroso Ambroxol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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